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Compound of Interest

Compound Name: Demeton-S-d10

Cat. No.: B15553653 Get Quote

Technical Guide: Demeton-S-d10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Demeton-S-d10, a deuterated analog of

the organophosphate insecticide Demeton-S. This document summarizes its key chemical

properties and provides context for its use in scientific research.

Core Chemical Data
The stable isotope-labeled Demeton-S-d10 is a critical tool in analytical and metabolic studies,

allowing for its differentiation from the parent compound in complex matrices.

Chemical
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Unlabelled
CAS Number

Demeton-S-d10

Not explicitly

provided;

associated with

unlabelled CAS

Not explicitly

provided
268.4[1] 126-75-0[1]

Demeton-S 126-75-0[2][3] C₈H₁₉O₃PS₂[2] 258.34 N/A

Demeton-S

Sulfone-d10

Not explicitly

provided
C₈H₉D₁₀O₅PS₂ 300.4 N/A
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Logical Relationship of Demeton-S and its Analogs
The following diagram illustrates the relationship between Demeton-S, its metabolite, and their

deuterated forms, which are often used as internal standards in analytical testing.
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Caption: Relationship between Demeton-S and its deuterated and metabolized forms.

Experimental Protocols
Due to the nature of the available data, specific experimental protocols for Demeton-S-d10 are

not detailed in the search results. However, its primary application is as an internal standard in

analytical methods, such as gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS), for the quantification of Demeton-S in various

samples.

A general workflow for such an analysis would be as follows:
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General Analytical Workflow

Sample Preparation
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Data Processing
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GC-MS or LC-MS

6. Chromatographic Separation
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8. Quantification of Demeton-S
using Demeton-S-d10 ratio
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Caption: A typical workflow for the analysis of Demeton-S using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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